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Compound of Interest

Compound Name: Gdc 0834

Cat. No.: B1663580 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of GDC-0834, a

potent and selective Bruton's tyrosine kinase (BTK) inhibitor. Adherence to these protocols is

crucial for maintaining laboratory safety, ensuring environmental protection, and complying with

regulatory standards. By providing this information, we aim to be your preferred source for

laboratory safety and chemical handling, building trust through value-added information beyond

the product itself.

Pre-Disposal Considerations and Hazard
Identification
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for GDC-0834. While a specific SDS for GDC-0834 from all suppliers should be

reviewed, general safety precautions for potent kinase inhibitors should be followed.

Personal Protective Equipment (PPE): All personnel handling GDC-0834 waste must wear

appropriate PPE, including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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Body Protection: A lab coat or other protective clothing.

Step-by-Step Disposal Procedures
The proper disposal of GDC-0834 depends on its form (solid, liquid solution) and the nature of

the contaminated materials.

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in waste management.[1][2][3]

Solid GDC-0834 Waste: Unused or expired pure GDC-0834 powder.

Liquid GDC-0834 Waste: Solutions containing GDC-0834 (e.g., in DMSO).

Contaminated Labware: Pipette tips, vials, flasks, and other disposable materials that have

come into contact with GDC-0834.

Contaminated Sharps: Needles, syringes, or broken glass contaminated with GDC-0834.

Step 2: Containerization and Labeling

All waste must be collected in clearly labeled, sealed, and compatible containers.[1][3][4]

Use separate, leak-proof containers for each waste stream.

Label each container with "Hazardous Waste," the full chemical name ("GDC-0834"), and

any known hazards (e.g., "Potent Compound").

Step 3: Disposal of Different Waste Streams

Solid GDC-0834 Waste:

Carefully transfer the solid waste into a designated hazardous waste container.

Avoid generating dust. If necessary, moisten the powder with a small amount of a suitable

solvent to prevent aerosolization.

Seal the container and label it appropriately.
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Liquid GDC-0834 Waste:

Collect all liquid waste containing GDC-0834 in a designated, sealed, and chemically

compatible container.

Do not mix with other incompatible chemical wastes.[5]

Label the container with the chemical name and approximate concentration.

Contaminated Labware:

Place all disposable labware that has come into contact with GDC-0834 into a designated

hazardous waste bag or container.

Do not dispose of this waste in the regular trash.[6]

Contaminated Sharps:

Dispose of all sharps contaminated with GDC-0834 in a puncture-resistant sharps

container labeled as "Hazardous Waste - Sharps."[4]

Step 4: Final Disposal

All containerized GDC-0834 waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.[6][7]

Do not pour GDC-0834 solutions down the drain or dispose of any GDC-0834 waste in the

regular trash.[6][8]

Quantitative Data for GDC-0834
The following table summarizes key quantitative data for GDC-0834 for easy reference in

experimental planning and safety assessments.
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Property Value Source

Molecular Formula C₃₃H₃₆N₆O₃S MedChemExpress

Molecular Weight 596.74 g/mol MedChemExpress

In vitro IC₅₀ (BTK)
5.9 nM (biochemical assay),

6.4 nM (cellular assay)
MedChemExpress[9]

In vivo IC₅₀ (Mouse) 1.1 µM MedChemExpress[9]

In vivo IC₅₀ (Rat) 5.6 µM MedChemExpress[9]

Solubility Soluble in DMSO MedKoo Biosciences[1]

Storage (Solid)
-20°C for long term (months to

years)
MedKoo Biosciences[1]

Storage (Solution)
-80°C (up to 2 years), -20°C

(up to 1 year)
MedChemExpress[9]

Experimental Protocols Cited
While specific experimental protocols for the disposal of GDC-0834 are not published, the

procedures outlined above are based on established best practices for the disposal of potent,

non-hazardous chemical waste in a laboratory setting.[5][6][9] The key principle is to treat all

forms of GDC-0834 waste as hazardous chemical waste and to manage it through an

approved hazardous waste program.

GDC-0834 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of GDC-

0834 and associated materials.
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Caption: Workflow for the safe disposal of GDC-0834 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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